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Cat. No.: B1169707 Get Quote

For researchers, scientists, and professionals in the coatings and materials science fields, this

guide provides a comparative analysis of the anti-sag performance of RHEOBYK-430, a urea-

modified polyamide rheology additive. The following sections detail its performance

characteristics against common alternatives, supported by experimental protocols and visual

representations of the testing workflow.

RHEOBYK-430 is a liquid rheology additive designed for solvent-borne and solvent-free

coating systems. Its primary function is to impart anti-sagging and anti-settling properties by

creating a three-dimensional network structure within the coating. This network results in

pseudoplastic flow behavior, characterized by high viscosity at low shear (providing sag

resistance) and lower viscosity at high shear (enabling ease of application). A key attribute of

RHEOBYK-430 is its rapid viscosity recovery after the cessation of shear forces.[1][2]

Comparative Analysis of Anti-Sag Additives
The selection of an anti-sag agent is critical for achieving the desired film thickness,

appearance, and performance in coatings applied to vertical surfaces. RHEOBYK-430 belongs

to the polyamide class of rheology modifiers. Other commonly used alternatives include

organoclays, fumed silicas, and other modified polyamide or wax-based additives.

While direct, publicly available quantitative data comparing RHEOBYK-430 with its competitors

in a standardized format is limited, the following table summarizes the typical performance

characteristics of these different classes of anti-sag agents. This information is based on

publicly available product literature and general industry knowledge.
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Feature
RHEOBYK-430
(Urea-Modified
Polyamide)

Organoclays
(e.g.,
Bentonite-
based)

Fumed Silica

Other
Polyamide/Wa
x Additives
(e.g.,
THIXATROL®,
CRAYVALLAC
®)

Chemical Nature

Solution of a high

molecular

weight, urea-

modified,

medium-polarity

polyamide.[2]

Organically

modified

phyllosilicates.

Amorphous

silicon dioxide.

Micronized

amide or

polyamide

waxes, castor oil

derivatives.

Mechanism

Forms a three-

dimensional

network through

hydrogen

bonding.[1]

Forms a gel

structure through

swelling and

particle-particle

interaction.

Creates a

network through

hydrogen

bonding between

silica particles.

Forms a network

of crystalline

fibers or

particles.

Typical Dosage

(%)
0.1 - 3.0.[2] 0.2 - 2.0 0.5 - 3.0 0.2 - 2.0

Sag Resistance Excellent
Good to

Excellent
Excellent

Good to

Excellent

Ease of

Incorporation

Liquid, easy to

incorporate post-

addition possible.

[1]

Powder, requires

high shear and

sometimes a

polar activator.

Powder, can be

difficult to

disperse, may

increase

viscosity

significantly.

Powder or paste,

often requires

specific

temperature and

shear conditions

for activation.

Effect on Gloss Minimal

Can reduce

gloss at higher

concentrations.

Can cause

matting at higher

levels.

Varies by

product; some

can reduce

gloss.
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System

Compatibility

Best in medium-

polarity solvent-

borne and

solvent-free

systems.[1]

Wide range of

polarities,

specific grades

for different

systems.

Broad

compatibility.

Specific grades

for different

solvent systems.

Key Advantages

Rapid viscosity

recovery, good

balance of sag

control and

leveling, liquid

form for easy

handling.[1]

Cost-effective,

good anti-settling

properties.

High efficiency,

temperature

stability.

High

performance in

sag resistance,

good for high-

build coatings.

Potential

Limitations

Performance can

be dependent on

system polarity

and temperature.

Can be sensitive

to moisture, may

require specific

activation

procedures.

Can be difficult to

handle (low bulk

density), can

affect intercoat

adhesion if not

properly

dispersed.

May require

heating for

activation

("seeding"), can

sometimes lead

to "false-body"

effects.

Experimental Protocol: Validating Anti-Sag
Performance
The anti-sag performance of rheological additives is typically evaluated using standardized test

methods. The most common method is ASTM D4400, "Standard Test Method for Sag

Resistance of Paints Using a Multinotch Applicator."

ASTM D4400 Test Method
Objective: To determine the sag resistance of a coating by applying it to a substrate at various

film thicknesses.

Apparatus:
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Multinotch Applicator: A stainless steel bar with a series of notches of increasing depth (e.g.,

in 25 µm or 1 mil increments).

Test Charts: Leneta charts or other smooth, impervious substrates.

Support for Test Chart: A vacuum plate or other device to hold the chart flat.

Timing Device.

Procedure:

Sample Preparation: The coating formulation with the anti-sag additive is prepared and

allowed to equilibrate at a standard temperature (e.g., 23 ± 2°C).

Application: The test chart is secured on a flat surface. A pool of the coating is placed at one

end of the chart.

Drawdown: The multinotch applicator is placed behind the pool of coating and drawn down

the length of the chart at a steady rate. This creates a series of parallel stripes of increasing

wet film thickness.

Vertical Placement: Immediately after the drawdown, the chart is placed in a vertical position

with the stripes horizontal. The thinnest stripe should be at the top.

Evaluation: The chart is observed for sagging. The sag resistance is reported as the

thickness of the thickest stripe that does not sag and touch the stripe below it.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for evaluating the

anti-sag performance of a rheological additive.
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Caption: Workflow for comparative anti-sag performance testing.
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Signaling Pathway of Anti-Sag Mechanism
The anti-sagging effect of RHEOBYK-430 is a result of the formation of a reversible, three-

dimensional network within the coating system. The following diagram illustrates this

mechanism.

At Rest (Low Shear)

Application (High Shear)

Post-Application (Shear Removed)

RHEOBYK-430 Polyamide Chains

Formation of 3D Network via H-Bonding

High Viscosity

Sag Resistance

Shear Force Applied (Brushing, Spraying)

Breakdown of 3D Network

Low Viscosity Rapid Network Reformation

Shear removed

Ease of Application Viscosity Recovery

Prevents sagging of wet film

Click to download full resolution via product page

Caption: Mechanism of action for RHEOBYK-430 anti-sag performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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